4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine

• IUPAC Name: 4-chloro-2-(3-fluorophenyl)-6-methylpyrimidine
• InChI: InChI=1S/C11H8ClFN2/c1-7-5-10(12)15-11(14-7)8-3-2-4-9(13)6-8/h2-6H,1H3
• InChI Key: CYQAJZLVYSANJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC(=CC=C2)F)Cl
• Molecular Formula: C11H8ClFN2
• DSSTOX Substance ID: DTXSID50656172
• Molecular Weight: 222.64 g/mol
• CAS No.: 180606-98-8

Description

Molecular Formula: C₁₁H₈ClFN₂
CAS Number: 180606-98-8
Structural Features:

• A pyrimidine backbone substituted at positions 2, 4, and 6.
• Position 2: 3-Fluorophenyl group (aromatic ring with fluorine at the meta position).
• Position 4: Chlorine atom.
• Position 6: Methyl group.
  Physicochemical Properties:
• Molecular weight: 222.067 g/mol (monoisotopic mass) .
• Predicted collision cross-section (CCS) for [M+H]+: 144.6 Ų .
  Safety Data:

Preparation Methods

Cyclocondensation of 1,3-Diynes with Amidines

Reaction Overview

The cyclocondensation of 1,4-diarylbuta-1,3-diynes with acetamidine derivatives provides a direct route to construct the pyrimidine core. For 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine, this method involves synthesizing a 1,3-diyne precursor bearing a 3-fluorophenyl group and a methyl substituent. As demonstrated in analogous syntheses , heating the diyne with acetamidine hydrochloride in dimethyl sulfoxide (DMSO) at 160°C for 24 hours facilitates cyclization (Fig. 1). Triethylamine acts as a base to deprotonate the amidine, promoting nucleophilic attack on the diyne.

Optimization and Yields

In a representative procedure , 1,4-bis(3-fluorophenyl)buta-1,3-diyne reacted with acetamidine hydrochloride to yield 4-(3-fluorobenzyl)-6-(3-fluorophenyl)-2-methylpyrimidine at 81% efficiency. Adapting this for the target compound would require substituting one aryl group with a methyl-bearing alkyne. Yields for related systems range from 50% to 85%, depending on substituent electronic effects and solvent polarity .

Table 1: Cyclocondensation Reaction Conditions for Pyrimidine Derivatives

Diyne Structure	Amidine	Solvent	Temp (°C)	Time (h)	Yield (%)
1,4-Di(3-fluorophenyl)	Acetamidine HCl	DMSO	160	24	81
1-Phenyl-1-propyne	Benzamidine HCl	DMF	150	18	73

Limitations

Regioselectivity challenges arise when unsymmetrical diynes are used, leading to isomeric byproducts. Additionally, the high reaction temperature (160°C) may degrade thermally sensitive substrates.

Nucleophilic Aromatic Substitution

Two-Step Substitution Strategy

This approach utilizes 2,4,6-trichloropyrimidine as a starting material. Sequential substitutions introduce the 3-fluorophenyl and methyl groups at positions 2 and 6, followed by retention of chlorine at position 4. In the first step, 2,4,6-trichloropyrimidine reacts with 3-fluoroaniline in tetrahydrofuran (THF) at 0–5°C, selectively replacing the chlorine at position 2 . Subsequent methylation at position 6 employs methylmagnesium bromide under inert conditions.

Reaction Parameters

• Step 1 : Substitution with 3-fluoroaniline

  • Solvent: THF

  • Base: Sodium hydride (2.5 equiv)

  • Temp: 0–5°C → room temperature

  • Yield: 70–75% (estimated from analogous reactions )

• Step 2 : Methylation

  • Reagent: Methylmagnesium bromide (3.0 equiv)

  • Solvent: Dry diethyl ether

  • Temp: −78°C → 0°C

  • Yield: 65–70%

Challenges

Competitive substitution at positions 4 and 6 necessitates careful temperature control. Protective group strategies (e.g., silylation) may improve selectivity but complicate synthesis.

Chlorination of Hydroxypyrimidine Precursors

Phosphorus Oxychloride-Mediated Chlorination

A hydroxyl group at position 4 of 2-(3-fluorophenyl)-6-methylpyrimidin-4-ol can be replaced with chlorine using phosphorus oxychloride (POCl₃). This method, adapted from a patent , involves refluxing the hydroxypyrimidine in excess POCl₃ (5–10 equiv) at 80–85°C for 2–4 hours. The reaction proceeds via nucleophilic acyl substitution, with POCl₃ acting as both solvent and chlorinating agent.

Yield and Scalability

For 4-hydroxypyrrolo[2,3-d]pyrimidine, this method achieved 85–88% yields . Scaling to this compound would require synthesizing the hydroxypyrimidine precursor, which may involve additional steps.

Table 2: Chlorination Efficiency with POCl₃

Hydroxypyrimidine	POCl₃ (equiv)	Temp (°C)	Time (h)	Yield (%)
4-Hydroxypyrrolo[2,3-d]	8	85	2	88
2-Phenyl-4-hydroxypyrimidine	6	80	3	82

Palladium-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling

Introducing the 3-fluorophenyl group via Suzuki coupling offers regioselective control. A bromo or triflate substituent at position 2 of 4-chloro-6-methylpyrimidine reacts with 3-fluorophenylboronic acid in the presence of Pd(PPh₃)₄ (5 mol%) and Na₂CO₃ (2.0 equiv) in dioxane/water (4:1).

Reaction Optimization

• Catalyst : Pd(PPh₃)₄ or PdCl₂(dppf)

• Ligand : None required for aryl boronic acids

• Temp : 80–100°C

• Yield : 60–75% (extrapolated from similar couplings )

Limitations

Functional group tolerance is limited; competing protodehalogenation may occur with electron-deficient pyrimidines.

Comparative Analysis of Synthetic Routes

Table 3: Advantages and Disadvantages of Each Method

Method	Advantages	Disadvantages	Typical Yield (%)
Cyclocondensation	One-pot synthesis; high atom economy	Requires specialized diyne precursors	70–81
Nucleophilic Substitution	Commercially available starting materials	Multi-step; regioselectivity challenges	65–75
POCl₃ Chlorination	High efficiency; scalable	Corrosive reagents; precursor synthesis	82–88
Suzuki Coupling	Regioselective; mild conditions	Catalyst cost; boronic acid availability	60–75

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles such as amines or thiols in the presence of a base.

Oxidation Reactions: Often use oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Commonly employ reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrimidines, while oxidation and reduction reactions can produce different oxidized or reduced derivatives .

Scientific Research Applications

4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including as an anti-cancer or anti-inflammatory agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

The following table summarizes key analogs, their substituents, and distinguishing properties:

Compound Name	Substituents (Position 2/4/6)	CAS Number	Molecular Formula	Key Applications/Properties	References
4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine	3-Fluorophenyl / Cl / CH₃	180606-98-8	C₁₁H₈ClFN₂	Intermediate in drug synthesis; structural studies .
4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidine	3,5-Dimethylpyrazolyl / Cl / CH₃	65004-43-5	C₁₀H₁₁ClN₄	Used in adenylyl cyclase inhibition studies; high purity (>95%) .
4-Chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine	6-Chloropyridin-3-yl / Cl / CH₃	944058-86-0	C₁₀H₇Cl₂N₃	Building block in agrochemicals/pharmaceuticals .
4-Chloro-2-(3-methoxyphenyl)-6-methylpyrimidine	3-Methoxyphenyl / Cl / CH₃	66744-02-3	C₁₂H₁₁ClN₂O	Limited safety data; potential use in organic synthesis .
4-Chloro-6-[(4-fluorophenyl)sulfanyl]-2-pyrimidinamine	4-Fluorophenylsulfanyl / Cl / NH₂	339015-98-4	C₁₀H₇ClFN₃S	Sulfur-containing analog; unexplored bioactivity .

Substituent Effects on Reactivity and Bioactivity

• Electron-Withdrawing Groups (e.g., -F, -Cl) :
  • The 3-fluorophenyl group in the target compound enhances electrophilicity at position 4, facilitating nucleophilic substitution reactions (e.g., with amines or thiols) .
  • Comparatively, the 3,5-dimethylpyrazolyl group in 65004-43-5 introduces steric hindrance, slowing reactivity but improving selectivity in kinase inhibition .
• Aromatic vs. Heteroaromatic Substituents :
  • Pyridinyl (e.g., 944058-86-0 ) and pyrazolyl substituents increase solubility in polar solvents compared to phenyl groups .
  • Sulfanyl groups (e.g., 339015-98-4 ) may enhance metal-binding properties, relevant in catalytic applications .

Pharmacological Relevance

• The target compound’s structural analogs have demonstrated diverse bioactivities:
  • 65004-43-5 : Inhibits Ca²⁺/calmodulin-stimulated adenylyl cyclase, a target in cardiovascular diseases .
  • Imatinib analogs : Pyrimidine derivatives with chlorophenyl groups are key in tyrosine kinase inhibition (e.g., anticancer drugs) .
• The 3-fluorophenyl group in the target compound may confer metabolic stability, as fluorine reduces oxidative degradation .

Biological Activity

4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine is a heterocyclic organic compound with notable biological activities, making it a subject of interest in medicinal chemistry. This compound, characterized by its molecular formula $C_{11}H_8ClF_2N_2$ and a molecular weight of 240.63 g/mol, features a pyrimidine ring that is substituted with a chlorine atom, a fluorinated phenyl group, and a methyl group. These structural components enhance its potential biological activity and therapeutic applications.

Chemical Structure and Properties

The unique structure of this compound contributes to its biological properties. The presence of halogen atoms (chlorine and fluorine) can significantly influence the compound's lipophilicity and reactivity, which are critical factors in drug design.

Property	Value
Molecular Formula	C11H8ClF2N2
Molecular Weight	240.63 g/mol
Chemical Structure	Pyrimidine ring with Cl, F substitutions

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Enzyme Inhibition : The compound has shown potential as an enzyme inhibitor, which could be beneficial in various therapeutic contexts such as cancer treatment and metabolic disorders.
• Antimicrobial Activity : Its structural similarity to other pyrimidine derivatives suggests potential antimicrobial properties. Studies have indicated that related compounds exhibit significant activity against gram-positive bacteria and mycobacterial strains .
• Anticancer Properties : Initial investigations into its cytotoxic effects have demonstrated that it may induce apoptosis in cancer cell lines, indicating potential as an anticancer agent .
• Modulation of Cellular Receptors : The compound may interact with specific cellular receptors, influencing various biological pathways crucial for disease treatment.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds similar to or including this compound:

• A study on enzyme inhibitors demonstrated that derivatives of pyrimidines can effectively inhibit enzymes involved in cancer cell proliferation, suggesting that this compound may share this capability .
• Another research highlighted the compound's antibacterial efficacy against Staphylococcus aureus and methicillin-resistant strains (MRSA), positioning it as a candidate for developing new antimicrobial agents .

Structure-Activity Relationship (SAR)

The biological activity of this compound can be better understood through its SAR:

• Halogen Substitutions : The presence of chlorine and fluorine atoms influences the compound's binding affinity to biological targets.
• Phenyl Group Variations : Different substitutions on the phenyl group can lead to variations in biological activity, as seen in related compounds.

Compound Name	Molecular Formula	Unique Features
4-Chloro-2-(4-fluorophenyl)-6-methylpyrimidine	C11H8ClF2N2	Different phenyl group substitution
4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine	C11H7ClF3N2	Additional fluorine substituent
4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine	C11H6ClF3N2	Contains difluorophenyl group

Q & A

Q. Basic: What synthetic methodologies are commonly employed for the preparation of 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine?

Answer:
The synthesis typically involves halogenation and cross-coupling reactions. A feasible route includes:

• Step 1: Reacting 4,6-dichloro-2-methylpyrimidine with a fluorophenylboronic acid derivative via Suzuki-Miyaura coupling, using a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., Na₂CO₃) in a dioxane/water mixture .
• Step 2: Optimizing reaction temperature (e.g., 100°C) and pH (~10) to enhance coupling efficiency .
  Characterization via NMR (¹H, ¹³C, ¹⁹F) and mass spectrometry is critical for confirming regioselectivity and purity .

Q. Advanced: How can researchers troubleshoot low yields in the Suzuki-Miyaura coupling step during synthesis?

Answer:
Low yields may arise from:

• Catalyst deactivation: Use fresh Pd(0) catalysts or add ligands (e.g., PPh₃) to stabilize the active species .
• Side reactions: Monitor pH (maintain ~10 with NH₄OH) to suppress hydrolysis of boronic acid .
• Steric hindrance: Introduce directing groups on the pyrimidine ring to improve coupling efficiency. Refer to fluoropyrimidine synthesis protocols under mild conditions for analogous systems .

Q. Basic: What spectroscopic and crystallographic techniques are essential for structural validation?

Answer:

• Spectroscopy: ¹H/¹³C NMR to confirm substituent positions; ¹⁹F NMR for fluorophenyl group analysis .
• Mass spectrometry: HRMS to verify molecular ion peaks and isotopic patterns .
• X-ray crystallography: Use SHELXL for refinement, particularly to resolve Cl/F positional ambiguities. High-resolution data (R-factor < 0.05) ensures accuracy .

Q. Advanced: How to resolve discrepancies in crystallographic data when the compound exhibits polymorphism?

Answer:

• Data collection: Use synchrotron radiation for high-resolution datasets to distinguish polymorphs .
• Refinement: Apply twin-law corrections in SHELXL and validate with R₁/wR₂ convergence tests. Cross-check with DFT-optimized geometries (e.g., B3LYP/6-31G*) for bond-length validation .

Q. Basic: What safety protocols are critical when handling this compound?

Answer:

• PPE: Wear nitrile gloves, goggles, and lab coats to prevent dermal/ocular exposure .
• Ventilation: Use fume hoods to avoid inhalation of volatile by-products (e.g., HF).
• Waste disposal: Segregate halogenated waste and collaborate with certified treatment facilities for incineration .

Q. Advanced: How to analyze and mitigate unexpected by-products (e.g., dehalogenated analogs) during synthesis?

Answer:

• Analytical methods: Employ HPLC-MS or GC-MS to identify by-products. Compare retention times with synthesized standards .
• Mitigation: Reduce reaction time or temperature to minimize decomposition. Add radical scavengers (e.g., BHT) to suppress free-radical pathways .

Q. Basic: What computational approaches predict the compound’s electronic properties and reactivity?

Answer:

• DFT calculations: Use B3LYP/6-311++G(d,p) to map HOMO/LUMO energies and Fukui indices for nucleophilic/electrophilic sites .
• Solvent effects: Include PCM models to simulate reaction environments (e.g., dioxane/water) .

Q. Advanced: How to design enzyme inhibition assays for evaluating biological activity?

Answer:

• Target selection: Prioritize kinases or DHFR enzymes, as pyrimidine derivatives often inhibit these .
• Assay design: Use fluorescence-based IC₅₀ assays with purified enzymes. Validate via molecular docking (AutoDock Vina) using crystallographic structures from the PDB .